Cas no 120800-91-1 ((3S)-4-benzyl-3-methylmorpholine)

• Product Name: (3S)-4-benzyl-3-methylmorpholine
• CAS No: 120800-91-1
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• MDL: MFCD23102802
• CID: 841032
• PubChem ID: 12085024
• Update Time: 2025-06-11

(3S)-4-benzyl-3-methylmorpholine Chemical and Physical Properties

Names and Identifiers

• (S)-4-Benzyl-3-methylmorpholine
• (3S)-4-benzyl-3-methylmorpholine
• (3S)-3-methyl-4-(phenylmethyl)morpholine
• (R)-4-benzyl-3-methylmorpholine
• 3S-N-Benzyl-3-methylmorpholine
• RW3945
• Morpholine, 3-Methyl-4-(phenylMethyl)-, (3S)-
• GXNBKAFYCHTQPI-NSHDSACASA-N
• s11139
• AKOS016844302
• 120800-91-1
• SCHEMBL1189298
• DB-362440
• DTXSID90477282
• CS-0454168

• MDL： MFCD23102802
• Inchi： 1S/C12H17NO/c1-11-10-14-8-7-13(11)9-12-5-3-2-4-6-12/h2-6,11H,7-10H2,1H3/t11-/m0/s1
• InChI Key： GXNBKAFYCHTQPI-NSHDSACASA-N
• SMILES： O1CCN(CC2C=CC=CC=2)[C@@H](C)C1

Computed Properties

• Exact Mass: 191.13100
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.47000
• LogP: 1.84520

(3S)-4-benzyl-3-methylmorpholine Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on (3S)-4-benzyl-3-methylmorpholine

Recent Advances in the Study of (3S)-4-benzyl-3-methylmorpholine (CAS: 120800-91-1) in Chemical Biology and Pharmaceutical Research

The compound (3S)-4-benzyl-3-methylmorpholine (CAS: 120800-91-1) has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This chiral morpholine derivative has been investigated for its role as a key intermediate in the synthesis of bioactive molecules and its potential as a pharmacophore in drug discovery. Recent studies have focused on its stereoselective synthesis, biological activity, and mechanism of action, shedding light on its therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient asymmetric synthesis of (3S)-4-benzyl-3-methylmorpholine using a novel catalytic system, achieving excellent enantioselectivity (ee >99%) and yield (92%). The research team employed this compound as a building block for the development of novel sigma-1 receptor ligands, showing promising results in neuropathic pain models. The structural features of the morpholine ring, particularly the stereocenter at position 3, were found to be critical for receptor binding affinity and selectivity.

In parallel research, (3S)-4-benzyl-3-methylmorpholine has been explored as a potential modulator of protein-protein interactions. A 2024 Nature Chemical Biology publication revealed its ability to disrupt the interaction between specific transcription factors and co-regulators, suggesting applications in oncology and inflammatory diseases. The study utilized advanced cryo-EM techniques to elucidate the binding mode of the compound at atomic resolution, providing valuable insights for structure-based drug design.

Pharmacokinetic studies of (3S)-4-benzyl-3-methylmorpholine derivatives have shown favorable drug-like properties, including good metabolic stability and blood-brain barrier penetration. Recent preclinical data presented at the 2024 American Chemical Society meeting demonstrated that optimized analogs exhibit nanomolar potency against several neurological targets with minimal off-target effects. These findings position this chemical scaffold as a promising starting point for CNS drug development programs.

The safety profile of (3S)-4-benzyl-3-methylmorpholine has been systematically evaluated in recent toxicological studies. A comprehensive assessment published in Chemical Research in Toxicology (2023) reported no significant genotoxicity or cardiotoxicity at therapeutic concentrations, though researchers noted the need for further investigation of long-term exposure effects. These results support the continued exploration of this compound class for clinical applications.

Looking forward, the unique structural and pharmacological properties of (3S)-4-benzyl-3-methylmorpholine make it a versatile tool for chemical biology and a valuable scaffold for medicinal chemistry. Current research efforts are focusing on expanding its applications to additional therapeutic areas and developing more efficient synthetic routes for large-scale production. The compound's CAS number (120800-91-1) has become increasingly prominent in patent applications, reflecting growing commercial interest in its pharmaceutical potential.